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Compound of Interest

Compound Name:
Gadolinium(III) chloride

hexahydrate

Cat. No.: B083998 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the proper handling and use of hygroscopic Gadolinium(III)
chloride hexahydrate (GdCl₃·6H₂O) in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What does it mean for Gadolinium(III) chloride hexahydrate to be hygroscopic?

A1: Hygroscopic means that the substance has a strong tendency to absorb moisture from the

surrounding atmosphere.[1][2] When exposed to air, Gadolinium(III) chloride hexahydrate
will readily attract and hold water molecules, which can lead to clumping, deliquescence

(dissolving in the absorbed water), and a change in its physical properties.[1]

Q2: Why is it critical to handle this compound in a controlled environment?

A2: The absorption of atmospheric moisture can lead to inaccurate measurements of the

compound's mass, affecting the stoichiometry of reactions and the concentration of prepared

solutions.[3][4] Furthermore, the presence of excess water can alter the chemical properties

and reactivity of the compound, potentially impacting experimental outcomes.[5]

Q3: What are the primary safety concerns when working with Gadolinium(III) chloride
hexahydrate?
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A3: Gadolinium(III) chloride hexahydrate is irritating to the eyes, skin, and respiratory

system.[6] It is crucial to wear appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat.[7] Handling the powder should be done in a well-

ventilated area or a fume hood to avoid inhalation.[7]

Q4: How should I store Gadolinium(III) chloride hexahydrate?

A4: To prevent moisture absorption, it should be stored in a tightly sealed container, preferably

in a desiccator or a glove box with a dry, inert atmosphere (e.g., nitrogen or argon).[7]

Q5: What should I do in case of a spill?

A5: In case of a spill, avoid generating dust.[8] Carefully sweep up the solid material and place

it in a suitable, labeled container for waste disposal.[8] Ensure the area is then cleaned

thoroughly. Always wear appropriate PPE during cleanup.
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Issue ID Problem Possible Causes
Recommended
Actions

HYG-001

Inaccurate or unstable

weight readings

during measurement.

- Absorption of

atmospheric moisture

by the compound.[4] -

Static electricity on the

weighing vessel or

balance.[4] -

Temperature

difference between

the sample and the

balance chamber.

- Weigh the

compound as quickly

as possible to

minimize air exposure.

[7] - Use an anti-static

gun or brush on the

container and balance

before weighing. -

Allow the compound

to equilibrate to the

ambient temperature

of the balance room

before weighing.[9] -

For high-precision

work, consider using a

glove box with a

controlled low-

humidity atmosphere.

HYG-002 The compound

appears clumpy or

has turned into a

liquid.

- Improper storage,

allowing for prolonged

exposure to humid air.

[1]

- If the compound is

only clumpy, it may be

possible to gently

break up the clumps

with a spatula before

use, but be aware that

its water content is no

longer accurate.[7] - If

the compound has

deliquesced (turned to

liquid), it is

significantly

compromised and

should not be used for

experiments requiring

precise
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concentrations. -

Review and improve

storage conditions

immediately.

HYG-003

Difficulty in achieving

the desired

concentration when

preparing solutions.

- The mass of the

compound was

artificially high due to

absorbed moisture,

leading to a lower

actual concentration

of the gadolinium salt.

- Use the "weighing by

difference" method to

ensure accurate mass

determination (see

Experimental

Protocols). - If

possible, dry a small

sample of the

compound in a

vacuum oven at a low

temperature to

determine the water

content and adjust

calculations

accordingly (note: this

may not be suitable

for all applications).

HYG-004
Inconsistent

experimental results.

- Variable water

content in the

Gadolinium(III)

chloride hexahydrate

used across different

experimental runs.

- Ensure consistent

handling and weighing

procedures for each

experiment. -

Standardize the time

the compound is

exposed to the

atmosphere during

weighing. - If possible,

use a fresh, unopened

container of the

compound for a series

of sensitive

experiments.
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Quantitative Data
Property Value Source

Molecular Formula GdCl₃·6H₂O [6]

Molar Mass 371.70 g/mol [6]

Appearance White crystalline powder [10]

Density 2.42 g/mL at 25 °C [6][11][12]

Solubility in Water 94.65 g/100mL at 25°C [10]

Melting Point 609 °C (anhydrous) [10]

Experimental Protocols
Protocol 1: Weighing Hygroscopic Gadolinium(III)
Chloride Hexahydrate by Difference
This method is recommended for accurate mass determination of hygroscopic solids.

Preparation:

Ensure all necessary equipment is clean and dry (weighing boat/vial, spatula, balance).

Place the sealed container of Gadolinium(III) chloride hexahydrate and all tools inside a

desiccator or glove box to allow them to equilibrate to the controlled atmosphere.

Weighing Procedure:

Place a clean, dry weighing boat or vial on the analytical balance and tare it.

Remove the weighing boat from the balance.

Working quickly to minimize air exposure, add an approximate amount of Gadolinium(III)
chloride hexahydrate to the weighing boat.

Place the weighing boat with the compound back on the balance and record the initial

mass (M1).
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Carefully transfer the desired amount of the compound from the weighing boat into your

reaction vessel or volumetric flask.

Place the weighing boat (with any residual compound) back on the balance and record the

final mass (M2).

The exact mass of the transferred compound is M1 - M2.

Protocol 2: Preparation of an Aqueous Solution of
Gadolinium(III) Chloride Hexahydrate
This protocol outlines the steps for preparing a solution of a specific concentration.

Materials:

Gadolinium(III) chloride hexahydrate

Deionized or distilled water

Volumetric flask with stopper

Weighing boat and spatula

Analytical balance

Funnel

Procedure:

Calculate the required mass of Gadolinium(III) chloride hexahydrate based on the

desired concentration and final volume of the solution.

Accurately weigh the required amount of the compound using the "weighing by difference"

method described in Protocol 1.

Place a funnel in the neck of the volumetric flask.

Carefully transfer the weighed solid into the volumetric flask.
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Rinse the weighing boat and funnel with a small amount of the solvent (water) to ensure

all the compound is transferred into the flask.

Add approximately half of the final volume of the solvent to the flask.

Stopper the flask and swirl gently until the solid is completely dissolved.

Once dissolved, add the solvent to the calibration mark on the neck of the flask.

Stopper the flask and invert it several times to ensure the solution is homogeneous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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